4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C25H30N4O3S2 and its molecular weight is 498.66. The purity is usually 95%.
BenchChem offers high-quality 4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis and Crystal Structure of Aromatic Sulfonamides : Studies on the synthesis, crystal, and molecular structure of biologically active aromatic sulfonamides have provided insights into their conformational behavior and stability, which are influenced by intramolecular hydrogen bonding and intermolecular interactions. These structural insights are crucial for understanding the reactivity and potential applications of similar compounds (Remko et al., 2010).
Antiproliferative and Antibacterial Activities
Antiproliferative Activities of Pyrazole-Sulfonamide Derivatives : Research on pyrazole-sulfonamide derivatives has shown promising antiproliferative activities against cancer cell lines, indicating the potential of these compounds for development into anticancer agents (Mert et al., 2014).
Antibacterial Agents from Benzo[d]thiazolyl Substituted Pyrazol-5-ones : The design and synthesis of novel analogs targeting specific bacterial strains have highlighted the potential of similar compounds in combating bacterial infections, with some showing significant activity against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
Catalyst and Synthesis Methodology
Catalyst-Free Synthesis of Novel Compounds : A study demonstrated the synthesis of novel benzamide derivatives through a catalyst-free 1,3-dipolar cycloaddition, indicating the efficiency and environmental friendliness of such methods for producing similar compounds (Liu et al., 2014).
Carbonic Anhydrase Inhibition
Aromatic Sulfonamide Inhibitors of Carbonic Anhydrases : Research on aromatic sulfonamide compounds, including their inhibitory effects on carbonic anhydrase isoenzymes, is significant for therapeutic applications, particularly in conditions where inhibition of carbonic anhydrase is beneficial (Supuran et al., 2013).
properties
IUPAC Name |
4-(dipropylsulfamoyl)-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O3S2/c1-4-14-28(15-5-2)34(31,32)21-12-8-19(9-13-21)25(30)26-24-22-16-33-17-23(22)27-29(24)20-10-6-18(3)7-11-20/h6-13H,4-5,14-17H2,1-3H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOMIFQVVYLETCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.